2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]acetamide;hydrochloride

• IUPAC Name: 2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]acetamide;hydrochloride
• InChI: InChI=1S/C21H28N4O7.ClH/c22-6-7-30-8-9-31-10-11-32-13-19(27)23-16-3-1-2-14-15(16)12-25(21(14)29)17-4-5-18(26)24-20(17)28;/h1-3,17H,4-13,22H2,(H,23,27)(H,24,26,28);1H
• InChI Key: RZMIYVIEXKFXDM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2CC3=C(C2=O)C=CC=C3NC(=O)COCCOCCOCCN.Cl
• Molecular Formula: C21H29ClN4O7
• Molecular Weight: 484.9 g/mol

Description

2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]acetamide;hydrochloride is a useful research compound. Its molecular formula is C21H29ClN4O7 and its molecular weight is 484.93. The purity is usually 95%.
BenchChem offers high-quality 2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]acetamide;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]acetamide;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications in Chemical Research

• Organic Compound Characterization : The study by Olszewska et al. (2009) involves characterizing new derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, potential pesticides, using X-ray powder diffraction. This technique is crucial for identifying and understanding the structural properties of organic compounds, including those with complex names like the one Olszewska, E., Tarasiuk, B., & Pikus, S. (2009).

• Antimicrobial Activities : Sharma et al. (2004) synthesized and tested the antimicrobial activities of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, showcasing the process of creating and analyzing compounds for biological efficacy. Such research underlines the potential pharmaceutical applications of complex organic compounds Sharma, P., Sharma, S., & Rane, N. (2004).

• Redox Derivatives Characterization : The work by Sen' et al. (2014) on the synthesis and structure of redox derivatives related to 4-(2-Amino-2-oxoethyl)-2,2,6,6-tetramethylpiperidine-1-yloxyl, involving X-ray diffraction and NMR spectroscopy, highlights the importance of structural analysis in developing compounds with potential redox applications Sen', V., Shilov, G., & Golubev, V. A. (2014).

• Potential Anticancer Agents : Research into the synthesis of potential anticancer agents, as seen in the study by Temple et al. (1983), indicates the broad applicability of complex organic compounds in therapeutic contexts. This study focuses on the development of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines and their effects on cancer cells, underlining the importance of synthetic chemistry in drug discovery Temple, C., Wheeler, G. P., Comber, R., Elliott, R. D., & Montgomery, J. (1983).